Cas no 731772-84-2 (4-(3-Carboethoxyphenyl)-1-butene)
731772-84-2 structure
Product Name:4-(3-Carboethoxyphenyl)-1-butene
CAS No:731772-84-2
MF:C13H16O2
MW:204.264944076538
MDL:MFCD01319578
CID:1077607
PubChem ID:24721800
Update Time:2025-04-20
4-(3-Carboethoxyphenyl)-1-butene Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Carboethoxyphenyl)-1-butene
- ethyl 3-(but-3-enyl)benzoate
- ethyl 3-but-3-enylbenzoate
- AG-G-88983
- CTK5D7469
- KB-51018
- PubChem20192
- RL04780
- SureCN3642367
- DTXSID80641152
- Ethyl 3-(but-3-en-1-yl)benzoate
- Ethyl3-(but-3-en-1-yl)benzoate
- AKOS016016781
- A850053
- 731772-84-2
- ethyl?3-(but-3-enyl)benzoate
- SCHEMBL3642367
- FT-0724404
- J-520808
- KIQZPSZAZDMFDY-UHFFFAOYSA-N
- MFCD01319578
- DA-34161
-
- MDL: MFCD01319578
- Inchi: 1S/C13H16O2/c1-3-5-7-11-8-6-9-12(10-11)13(14)15-4-2/h3,6,8-10H,1,4-5,7H2,2H3
- InChI Key: KIQZPSZAZDMFDY-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CC=CC(=C1)CCC=C)=O
Computed Properties
- Exact Mass: 204.11500
- Monoisotopic Mass: 204.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 2.98190
4-(3-Carboethoxyphenyl)-1-butene Customs Data
- HS CODE:2909309090
- Customs Data:
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-(3-Carboethoxyphenyl)-1-butene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB360178-1 g |
4-(3-Carboethoxyphenyl)-1-butene, 97%; . |
731772-84-2 | 97% | 1 g |
€794.30 | 2023-07-19 | |
| abcr | AB360178-2 g |
4-(3-Carboethoxyphenyl)-1-butene, 97%; . |
731772-84-2 | 97% | 2 g |
€1,065.20 | 2023-07-19 | |
| Fluorochem | 200225-2g |
4-(3-Carboethoxyphenyl)-1-butene |
731772-84-2 | 97% | 2g |
£624.00 | 2022-02-28 | |
| Fluorochem | 200225-5g |
4-(3-Carboethoxyphenyl)-1-butene |
731772-84-2 | 97% | 5g |
£1543.00 | 2022-02-28 | |
| abcr | AB360178-5 g |
4-(3-Carboethoxyphenyl)-1-butene, 97%; . |
731772-84-2 | 97% | 5 g |
€2,507.20 | 2023-07-19 | |
| abcr | AB360178-1g |
4-(3-Carboethoxyphenyl)-1-butene, 97%; . |
731772-84-2 | 97% | 1g |
€794.00 | 2025-04-16 | |
| abcr | AB360178-2g |
4-(3-Carboethoxyphenyl)-1-butene, 97%; . |
731772-84-2 | 97% | 2g |
€1064.00 | 2025-04-16 | |
| abcr | AB360178-5g |
4-(3-Carboethoxyphenyl)-1-butene, 97%; . |
731772-84-2 | 97% | 5g |
€2507.20 | 2025-02-20 | |
| A2B Chem LLC | AC53484-1g |
Ethyl 3-(but-3-en-1-yl)benzoate |
731772-84-2 | 97% | 1g |
$548.00 | 2024-04-19 | |
| A2B Chem LLC | AC53484-2g |
Ethyl 3-(but-3-en-1-yl)benzoate |
731772-84-2 | 97% | 2g |
$737.00 | 2024-04-19 |
4-(3-Carboethoxyphenyl)-1-butene Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
731772-84-2 (4-(3-Carboethoxyphenyl)-1-butene) Related Products
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- 731772-77-3(4-(2-Carboethoxyphenyl)-1-butene)
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